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Compound of Interest

Compound Name: Phenosafranine

Cat. No.: B147792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and potential hazards

associated with Phenosafranine powder. The information is intended to support risk

assessment and the implementation of appropriate safety protocols in a laboratory or drug

development setting.

Chemical and Physical Properties
Phenosafranine, a cationic phenazine dye, is a dark green crystalline powder that dissolves in

water or ethanol to form a red solution.[1] It is utilized in various research applications,

including as a biological stain for distinguishing between viable and non-viable cells, a redox

indicator, and a photosensitizing agent.[1][2]

Table 1: Physical and Chemical Properties of Phenosafranine
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Property Value Source

Chemical Formula C₁₈H₁₅ClN₄ [2][3][4]

Molecular Weight 322.8 g/mol [2][3][4]

Appearance Dark green crystalline powder [1][4]

Melting Point > 300 °C [2][3]

Solubility
Freely soluble in water and

ethanol.
[1][3]

CAS Number 81-93-6 [3][4]

Toxicological Data
The available toxicological data for Phenosafranine indicates that it should be handled with

care. It is classified as an irritant to the skin, eyes, and respiratory system.[1][4][5]

Table 2: Acute Toxicity of Phenosafranine (Mouse)

Route of Exposure
LD50 (Lethal Dose,
50%)

Toxic Effects Source

Intraperitoneal 112 mg/kg

Details of toxic effects

not reported other

than lethal dose value.

[2]

Intravenous 18 mg/kg

Details of toxic effects

not reported other

than lethal dose value.

[2][4]

Note: LD50 data for oral and dermal routes in standard models (e.g., rat, rabbit) are not readily

available in the reviewed literature.

GHS Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Phenosafranine is classified as:
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Skin Irritation (Category 2)[4][5]

Eye Irritation (Category 2)[4][5]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[4][5]

Experimental Protocols for Safety Assessment
The following are detailed methodologies for key experiments to assess the safety and

potential toxicity of Phenosafranine.

Cytotoxicity Assay for Live-Cell Staining Optimization
This protocol is designed to determine the optimal, non-toxic concentration of Phenosafranine
for use in live-cell imaging and staining applications.

Materials:

Phenosafranine stock solution (e.g., 1 mM in DMSO)

Complete cell culture medium

96-well clear-bottom black plates

Cell viability assay kit (e.g., Resazurin-based or ATP-based)

Fluorescence plate reader

Mammalian cell line of interest (e.g., HeLa, A549)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the

logarithmic growth phase at the time of the assay. Allow cells to adhere overnight.[1]

Serial Dilution: Prepare a series of Phenosafranine dilutions in complete culture medium. A

suggested concentration range to test is from 10 µM down to 10 nM. Include a vehicle-only

control (e.g., DMSO).[1]
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Staining: Remove the existing culture medium from the cells and replace it with the

Phenosafranine dilutions.

Incubation: Incubate the cells for a predetermined time (e.g., 30 minutes) at 37°C and 5%

CO₂, protected from light.[1]

Washing: Gently wash the cells twice with pre-warmed complete culture medium to remove

excess dye.[1]

Viability Assay: Perform a cell viability assay according to the manufacturer's instructions.

Data Analysis: Plot cell viability against Phenosafranine concentration to determine the

highest concentration that does not significantly impact cell viability.

Acute Dermal Irritation/Corrosion (OECD TG 404)
This protocol outlines the standardized method for assessing the potential of a substance to

cause skin irritation or corrosion.

Materials:

Phenosafranine powder

Healthy young adult albino rabbits

Gauze patches

Non-irritating tape

Suitable semi-occlusive dressing

Procedure:

Animal Preparation: Approximately 24 hours before the test, fur is removed from the dorsal

area of the trunk of the test animals.

Test Substance Application: Apply 0.5 g of Phenosafranine powder, moistened with a small

amount of water, to a small area (approximately 6 cm²) of skin and cover with a gauze patch.
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The patch is held in place with non-irritating tape.

Exposure: The exposure period is 4 hours.

Removal of Test Substance: Following exposure, residual test substance is removed.

Observation: Examine the skin for signs of erythema and edema, and score the responses at

60 minutes, and then at 24, 48, and 72 hours after patch removal. The observation period

may be extended up to 14 days to determine the reversibility of effects.

Acute Eye Irritation/Corrosion (OECD TG 405)
This protocol describes the standardized method for assessing the potential of a substance to

cause eye irritation or corrosion.

Materials:

Phenosafranine powder

Healthy young adult albino rabbits

Topical anesthetics and systemic analgesics (for animal welfare)

Procedure:

Animal Preparation: Examine both eyes of each animal within 24 hours before testing to

ensure no pre-existing eye irritation or defects. Administer a systemic analgesic and a topical

anesthetic prior to application of the test substance.

Test Substance Application: Apply 0.1 g of Phenosafranine powder into the conjunctival sac

of one eye of each animal after gently pulling the lower lid away from the eyeball. The other

eye remains untreated and serves as a control.[6]

Post-application: Gently hold the eyelids together for about one second to prevent loss of the

material. The eyes should not be washed out for at least 24 hours after instillation unless

immediate corrosive effects are observed.
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Observation: Examine the eyes for ocular reactions at 1, 24, 48, and 72 hours after

application. The observation period can be extended up to 21 days to evaluate the

reversibility of any observed effects. Score lesions of the conjunctiva, cornea, and iris.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure safety.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH

approved equipment.[5]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.[5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: In case of insufficient ventilation, wear a NIOSH or European

Standard EN 149 approved respirator.[3]

Handling:

Avoid contact with skin and eyes.[3][5]

Avoid formation of dust and aerosols.[5]

Provide appropriate exhaust ventilation at places where dust is formed.[5]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep container tightly closed.[3][6]
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Store away from incompatible materials such as strong oxidizing agents.[1][8]

For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month, sealed and

protected from moisture and light.[9]

Emergency Procedures and Workflows
The following diagrams illustrate the recommended workflows for handling emergencies

involving Phenosafranine powder.

Phenosafranine Powder Spill Response

Spill Occurs Evacuate personnel to a safe area Ensure adequate ventilation Wear appropriate PPE
(gloves, safety glasses, respirator) Contain the spill without creating dust Vacuum or sweep up material Place into a suitable, closed container for disposal Decontaminate spill area Dispose of waste according to regulations Spill Cleaned Up

Click to download full resolution via product page

Phenosafranine Spill Response Workflow
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First Aid for Phenosafranine Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move person to fresh air Wash off with soap and plenty of water Rinse thoroughly with plenty of water for at least 15 minutes Rinse mouth with water

If not breathing, give artificial respiration

Consult a physician.
Show this safety data sheet to the doctor.

Remove contaminated clothing Lift upper and lower eyelids occasionally Never give anything by mouth to an unconscious person

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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